BBDHQ
Overview
Description
BBDHQ is a selective MAO-B inhibitor.
Scientific Research Applications
Citizen Science Monitoring Programs
Citizen science, particularly in bird monitoring projects like Breeding Bird Surveys (BBS), demonstrates significant applications in scientific research. BBS data is used for various objectives, more so for management applications compared to Atlases. The investment in BBS correlates with higher impact in scientific literature due to its focus on measuring change, which is crucial for quantifying the impact of management and policy (Tulloch et al., 2013).
Optimization in Experimental Design
The Box-Behnken Design (BBD) is a vital tool in scientific research, especially in fields like poultry nutrition. It offers an efficient way to estimate and optimize processes, using fewer treatment combinations while providing valuable insights, as demonstrated in estimating nutrient requirements in broilers (De Leon et al., 2010).
Environmental Science and Technology
The study of biomass burning emissions' role in forming secondary organic aerosol through photochemical cloud processing is another significant application of BBDHQ. This research highlights the transformation of primary emissions to secondary organic components, contributing to our understanding of environmental impacts and processes (Tomaz et al., 2018).
Biotechnology in Medicine
In the field of biotechnology and medicine, the concept of BBDHQ finds application in the development of graphene quantum dots (GQDs) for biological imaging. The focus on creating highly biocompatible GQDs for potential applications in disease diagnosis and treatment illustrates the interplay between advanced material science and biomedical research (Yan et al., 2020).
Biogeography-Based Optimization
In computational research, Biogeography-Based Optimization (BBO) is an innovative approach derived from the study of natural biogeography. It applies mathematical principles from biogeography to solve complex optimization problems, demonstrating the interdisciplinary nature of BBDHQ applications (Simon, 2008).
Big Data in Behavioral Research
Behavioral Big Data (BBD) offers profound insights in social science and management fields. BBD facilitates the extraction of knowledge and scientific discoveries, highlighting the impact of large and rich data sets in understanding human and social behaviors (Shmueli, 2017).
Genetics and Biotechnology in Plant Research
The application of genetics and biotechnology to improve medicinal plants is another example. Techniques like genome editing and plant tissue culture demonstrate the potential of BBDHQ in enhancing the value and efficacy of medicinal plants (Niazian, 2019).
properties
CAS RN |
1458219-02-7 |
|---|---|
Product Name |
BBDHQ |
Molecular Formula |
C16H14BrNO2 |
Molecular Weight |
332.197 |
IUPAC Name |
7-(3-Bromobenzyloxy)-3,4-dihydro-2(1H)-quinolinone |
InChI |
InChI=1S/C16H14BrNO2/c17-13-3-1-2-11(8-13)10-20-14-6-4-12-5-7-16(19)18-15(12)9-14/h1-4,6,8-9H,5,7,10H2,(H,18,19) |
InChI Key |
MHQJPPPGGALWQB-UHFFFAOYSA-N |
SMILES |
O=C1NC2=C(C=CC(OCC3=CC=CC(Br)=C3)=C2)CC1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BBDHQ |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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